Cas no 261952-06-1 (4-Methyl-3-(trifluoromethyl)benzonitrile)

4-Methyl-3-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 4-Methyl-3-(trifluoromethyl)benzonitrile
• 3-Trifluoromethyl-4-methylbenzonitrile
• 3-Trifluoromethyl-p-tolunitrile
• 5-Cyano-2-methylbenzotrifluoride
• 3-Trifluoromethyl-4-methyl benzonitrile
• Benzonitrile, 4-methyl-3-(trifluoromethyl)-
• 4-methyl-3-(trifluoromethyl)benzenecarbonitrile
• PubChem21353
• 2-methyl-5-cyanobenzotrifluoride
• YWAGJCPTOFPGIS-UHFFFAOYSA-N
• SBB090259
• CK1044
• 4-
• 261952-06-1
• A20996
• SCHEMBL409405
• DTXSID80379605
• CS-W016960
• 4-Methyl-3-trifluoromethylbenzonitrile
• J-515735
• AKOS015842264
• AC-26757
• MFCD01631597
• FT-0691944
• PS-8503
• SY035576
• AM62310
• 4-methyl-3-trifluoromethyl-benzonitrile
• DB-011377
• 3-Trifluoromethyl-4-methyl benzonitrile;3-Trifluoromethyl-p-tolunitrile
• +Expand

• MDL： MFCD01631597
• InChIKey： YWAGJCPTOFPGIS-UHFFFAOYSA-N
• Inchi： 1S/C9H6F3N/c1-6-2-3-7(5-13)4-8(6)9(10,11)12/h2-4H,1H3
• SMILES： FC(C1C([H])=C(C#N)C([H])=C([H])C=1C([H])([H])[H])(F)F

Computed Properties

• Exact Mass: 185.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 185.045
• Heavy Atom Count: 13
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.88548
• PSA: 23.79000
• Refractive Index: 1.464
• Boiling Point: 220°Cat760mmHg
• Melting Point: 60-62°C
• Flash Point: 86.8°C
• Density: 1 g/cm3

4-Methyl-3-(trifluoromethyl)benzonitrile Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 3276
• Hazard Statement： Toxic
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

4-Methyl-3-(trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%